molecular formula C12H11NO4 B8313340 4-Hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one

4-Hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one

Cat. No.: B8313340
M. Wt: 233.22 g/mol
InChI Key: KSTYPHCVGMXEIL-UHFFFAOYSA-N
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Description

4-Hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11NO4

Molecular Weight

233.22 g/mol

IUPAC Name

4-hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one

InChI

InChI=1S/C12H11NO4/c1-12(2,15)8-7-11(14)9-3-5-10(6-4-9)13(16)17/h3-6,15H,1-2H3

InChI Key

KSTYPHCVGMXEIL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC(=O)C1=CC=C(C=C1)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a room temperature solution of 4-methyl-1-(4-nitrophenyl)pent-2-yne-1,4-diol (2 g, 8.51 mmol, 1 eq) in dry DCM (100 mL) was added NaHCO3 (680 mg, 8.51 mmol, 1 eq) followed by Dess Martin Periodinane (9.2 g, 21.27 mmol, 2.5 eq). The reaction mixture was stirred at RT for 16 h. After completion of the reaction (as monitored by TLC), the reaction mixture was quenched with a saturated sodium bisulfite solution and extracted with DCM (2×100 mL). The combined organic layers were washed with water (100 mL) and brine (100 mL), dried over Na2SO4, filtered, and concentrated in vacuo to obtain the crude product. The crude material was purified via silica gel column chromatography eluting with 20% EtOAc in hexanes to afford 4-hydroxy-4-methyl-1-(4-nitrophenyl) pent-2-yn-1-one (1.7 g, 86%) as an oil.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
680 mg
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
9.2 g
Type
reactant
Reaction Step Two

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